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Compound of Interest

Compound Name:
5-isopropyl-1H-1,2,4-triazol-3-

amine nitrate

CAS No.: 1179365-34-4

Cat. No.: B3217491

Get Quote

Executive Summary & Scientific Context
In the design of High Energy Density Materials (HEDMs), density (

) is the single most critical physicochemical parameter. According to the Kamlet-Jacobs
detonation theory, detonation pressure (

) scales with the square of the density (

), while detonation velocity (

) scales linearly (

). Consequently, even marginal increases in crystal density yield significant gains in explosive
performance.

Triazole nitrate salts represent a class of nitrogen-rich energetic materials that balance high

performance with manageable sensitivity. This guide objectively compares the density and

performance metrics of key triazole nitrate derivatives, specifically focusing on the structural
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advantages of 3-amino-1,2,4-triazolium nitrate (3-ATN) against its isomers and alkylated

analogues.

Comparative Analysis: Density and Performance
The following data synthesizes experimental crystal densities and calculated detonation

parameters. The inclusion of RDX and TNT provides a baseline for evaluating the "high-

density" status of these salts.

Table 1: Physicochemical Properties of Triazole Nitrate
Salts vs. Standards

Compound Formula
Density (

) [g/cm³]

Detonation
Velocity (

) [m/s]

Detonation
Pressure (

) [GPa]

Impact
Sensitivity
[J]

3-Amino-

1,2,4-

Triazolium

Nitrate (3-

ATN)

1.79 ~8,830 ~31.0 4.5 - 8.0

1,2,4-

Triazolium

Nitrate (1,2,4-

TN)

1.59 ~7,900 ~26.0
> 40

(Insensitive)

1-Amino-3-

methyl-1,2,3-

Triazolium

Nitrate (1-

AMTN)

1.63 ~8,100 ~27.5 > 20

TNT

(Standard)
1.65 6,900 19.5 15

RDX

(Standard)
1.82 8,750 34.7 7.5
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Technical Insight: The Density Mechanism
The superior density of 3-ATN (1.79 g/cm³) compared to the unsubstituted 1,2,4-TN (1.59

g/cm³) is driven by the amino group (

).

Hydrogen Bonding: The amino group acts as a hydrogen bond donor, while the nitrate

oxygen atoms act as acceptors. This creates a dense, interlocked 3D lattice network that

minimizes void volume in the crystal structure.

Planarity: The 1,2,4-triazole ring is aromatic and planar, allowing for efficient

stacking. Alkyl substitutions (as seen in 1-AMTN) often disrupt this stacking due to steric
bulk, lowering the density (1.63 g/cm³) despite the increased molecular weight.

Experimental Protocols
Protocol A: Synthesis of 3-Amino-1,2,4-Triazolium
Nitrate (3-ATN)
Objective: Produce high-purity 3-ATN crystals suitable for density measurement. Safety

Warning:Energetic materials synthesis. Perform behind a blast shield. Wear Kevlar gloves,

safety glasses, and grounding equipment.

Reagents:

3-Amino-1,2,4-triazole (98% purity)

Nitric Acid (65% analytical grade)

Distilled Water[1]

Ethanol (for recrystallization)

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol (0.84 g) of 3-amino-1,2,4-triazole in 10 mL of distilled water in

a round-bottom flask. Ensure complete dissolution at room temperature.
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Acidification: Place the flask in an ice bath to maintain temperature

. Slowly add 10 mmol of Nitric Acid (65%) dropwise. The reaction is exothermic; control the
addition rate to prevent thermal runaway.

Mechanism:[2] Protonation occurs preferentially at the N4 position of the triazole ring,

forming the cation.

Reaction: Stir the mixture for 30 minutes at ambient temperature to ensure stoichiometric

equilibrium.

Evaporation: Remove the solvent under reduced pressure (rotary evaporator) at

until a white precipitate forms.

Crystallization: Redissolve the crude solid in a minimum amount of hot ethanol. Allow to cool

slowly to room temperature, then refrigerate at

overnight to induce crystal growth.

Filtration & Drying: Filter the crystals and dry in a vacuum desiccator over

for 24 hours.

Protocol B: Density Measurement via Gas Pycnometry
Objective: Determine the skeletal density of the synthesized salt with high precision (

). Why Gas Pycnometry? Unlike liquid displacement, Helium gas penetrates the smallest
surface pores without dissolving the salt, providing the "true" density required for detonation
calculations.

Workflow:

Calibration: Calibrate the sample cell volume (

) and expansion volume (

) using a certified stainless steel calibration sphere.
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Sample Prep: Dry the 3-ATN sample at

under vacuum for 2 hours to remove surface moisture. Weigh the sample mass (

) on an analytical balance (0.1 mg precision).

Purge: Place sample in the cell. Purge with Helium (99.999%) for 10 cycles to remove air

and moisture.

Measurement:

Pressurize the sample cell to

(typically 18-20 psig).

Open the expansion valve to the reference chamber. Record equilibrium pressure

.

Calculation: Use the ideal gas law relationship derived for the instrument:

Visualizations
Diagram 1: Synthesis & Crystallization Workflow
This diagram outlines the critical path for synthesizing 3-ATN, highlighting the temperature

control points essential for safety and crystal quality.

Start: 3-Amino-1,2,4-Triazole Dissolve in H2O Add HNO3 (Dropwise)
Temp < 10°C

Exothermic Stir 30 min
(Protonation at N4)

Evaporate Solvent
(Rotovap 50°C)

Recrystallize
(Hot Ethanol -> 4°C)

Vacuum Dry
(P2O5 Desiccant) Pure 3-ATN Crystals

Click to download full resolution via product page

Caption: Step-by-step synthesis of 3-Amino-1,2,4-Triazolium Nitrate emphasizing thermal

control.

Diagram 2: Density-Performance Causality
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This diagram illustrates the physical logic connecting the molecular structure of the salt to its

macroscopic explosive performance.

Molecular Structure
(Amino Group + Nitrate)

Extensive H-Bonding
(N-H...O Network)

Efficient Crystal Packing
(Low Void Volume)

High Crystal Density
(ρ ≈ 1.79 g/cm³)

Detonation Velocity (D)
(Scales ∝ ρ)

Detonation Pressure (P)
(Scales ∝ ρ²)

Click to download full resolution via product page

Caption: Causal pathway linking molecular features to detonation parameters via density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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